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Compound of Interest

Compound Name: SRT 2183

Cat. No.: B1681107

This guide provides researchers, scientists, and drug development professionals with detailed
information and troubleshooting advice for handling SRT2183, specifically focusing on its
solubility and stability in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is the reported solubility of SRT2183 in DMSO?

Al: The solubility of SRT2183 in DMSO can vary between suppliers. It is crucial to consult the
product-specific data sheet. However, published data indicates a wide range of reported
solubilities.[1][2][3] For optimal results, it is recommended to use fresh, high-purity DMSO, as
absorbed moisture can reduce the solubility of the compound.[2]

Quantitative Solubility Data

. Reported Solubility in Molar Concentration
Supplier
DMSO (approx.)
Cayman Chemical >10 mg/mL >21.3 mM
Selleck Chemicals 93 mg/mL 198.47 mM

Not explicitly stated, but offers
MedchemExpress _ 10 mM
a 10 mM stock solution

TargetMol 240 mg/mL 512.2 mM
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Q2: How do | properly prepare a stock solution of SRT2183 in DMSO?

A2: Preparing a stock solution requires careful handling to ensure complete dissolution and
maintain the integrity of the compound. A detailed protocol is provided below. It is common
practice to dissolve SRT2183 in DMSO to create a concentrated stock solution.[4][5]

Q3: My SRT2183 is not dissolving completely in DMSO. What should | do?

A3: If you encounter solubility issues, refer to the troubleshooting guide below. Gentle warming
and sonication can aid dissolution if precipitation occurs.[6] Also, ensure you are using fresh,
anhydrous DMSQO, as it is hygroscopic and absorbed water can negatively impact solubility.[2]

[71[8]1[°]
Q4: How should | store SRT2183 stock solutions in DMSO?

A4: To ensure stability, aliquot the DMSO stock solution into single-use vials to avoid repeated
freeze-thaw cycles.[2][6] Store these aliquots at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (1-2 years).[2][6]

Quantitative Stability Data

Storage Temperature Duration in DMSO
-20°C 1 month[2] to 1 year[6]
-80°C 1 year[2] to 2 years[6]

Q5: I noticed precipitation in my stock solution after thawing. Is it still usable?

A5: Precipitation upon thawing can indicate that the compound has fallen out of solution.
Before use, you can try to redissolve the compound by gently warming the vial to room
temperature and vortexing or sonicating. If the precipitate does not fully dissolve, the
concentration of your stock solution may no longer be accurate, and it is advisable to prepare a
fresh solution.

Experimental Protocols

Protocol for Preparing a 10 mM SRT2183 Stock Solution in DMSO

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2832984/
https://www.researchgate.net/publication/40899118_SRT1720_SRT2183_SRT1460_and_resveratrol_are_not_direct_activators_of_SirT1
https://www.medchemexpress.com/srt-2183.html
https://www.selleckchem.com/products/srt2183.html
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.carlroth.com/medias/SDB-1P1T-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE4MDh8YXBwbGljYXRpb24vcGRmfGFHTmtMMmhoWWk4NU1UY3dOemt3T1RBM09UTTBMMU5FUWw4eFVERlVYMGRDWDBWT0xuQmtaZ3w0ZjQwMmNkOGMyMWZiN2VlMTcxNmFmMTJlYjE0MjJlZmVkZWY3ODAzYjdhYWY4YmZlYjA2NmZhMjFmODg0MjUy
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/303/292/d8779pis.pdf
https://www.selleckchem.com/products/srt2183.html
https://www.medchemexpress.com/srt-2183.html
https://www.selleckchem.com/products/srt2183.html
https://www.medchemexpress.com/srt-2183.html
https://www.selleckchem.com/products/srt2183.html
https://www.medchemexpress.com/srt-2183.html
https://www.selleckchem.com/products/srt2183.html
https://www.medchemexpress.com/srt-2183.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Materials:

e SRT2183 powder (Formula Weight: 468.57 g/mol )

e Anhydrous/Molecular Biology Grade Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated pipettes

» Vortex mixer

o Optional: Sonicator bath

Procedure:

o Preparation: Allow the SRT2183 vial and DMSO to equilibrate to room temperature before
opening to prevent moisture condensation.

» Weighing: Accurately weigh the desired amount of SRT2183 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 4.686 mg of SRT2183.

 Dissolution: Add the appropriate volume of DMSO to the SRT2183 powder.

e Mixing: Vortex the solution thoroughly for several minutes until the powder is completely
dissolved. A clear solution should be obtained.

o Assisted Dissolution (if needed): If the compound does not dissolve completely, you may
sonicate the vial in a water bath for 5-10 minutes or gently warm it.[3]

 Aliquoting: To prevent degradation from multiple freeze-thaw cycles, divide the stock solution
into smaller, single-use aliquots in sterile tubes.[2][6]

o Storage: Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.[2]

[6]

Visual Guides and Workflows
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Caption: Workflow for preparing an SRT2183 stock solution in DMSO.

Troubleshooting Guides
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Troubleshooting Solubility Issues

Problem: SRT2183 not dissolving

Is the DMSO fresh and anhydrous?

Proceed to next step

Y

Use fresh, anhydrous DMSO. Old DMSO absorbs water.

Have you tried assisting dissolution?

Concentration may be too high Gently warm or sonicate the solution.

Dilute to a lower concentration. Prepare a fresh stock solution.

Click to download full resolution via product page

Caption: A logical guide for troubleshooting SRT2183 solubility problems.

Mechanism of Action Overview
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SRT2183 is known as a Sirtuin-1 (SIRT1) activator.[3][6] SIRT1 is a deacetylase that plays a
role in various cellular processes. Activation of SIRT1 by SRT2183 has been shown to lead to
the deacetylation of transcription factors like STAT3 and NF-kB, which can induce growth arrest

and apoptosis in certain cell types.[6]

Simplified SRT2183 Signaling
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Caption: Simplified pathway showing SRT2183 activation of SIRT1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SRT2183 Technical Support Center: DMSO Solubility &
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681107#srt-2183-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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